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Compound of Interest

Compound Name: 4-Chlorobenzo[d]thiazol-5-amine

CAS No.: 70202-01-6

Cat. No.: B1590310

Get Quote

Executive Summary: While the specific compound 4-Chlorobenzo[d]thiazol-5-amine (CAS

No. 70202-01-6) is listed in chemical catalogs, detailed public-domain scientific literature

regarding its synthesis, properties, and applications is exceptionally scarce. To provide a

valuable and technically robust guide for researchers in drug discovery, this document will

focus on the closely related, extensively studied, and commercially significant isomer: 2-Amino-

4-chlorobenzo[d]thiazole (CAS No. 19952-47-7). This compound serves as a pivotal building

block in medicinal and agricultural chemistry, and its well-documented profile offers the depth

required for a senior application scientist's perspective. This guide will cover its synthesis,

physicochemical properties, key applications as a synthetic intermediate, and its own intrinsic

biological activities, providing field-proven insights and actionable protocols.

Chemical Identity and Physicochemical Properties
2-Amino-4-chlorobenzo[d]thiazole is an organic compound featuring a benzothiazole core,

which is a benzene ring fused to a thiazole ring. The key functional groups—an amino group at

position 2 and a chlorine atom at position 4—are crucial to its reactivity and utility as a synthetic

precursor.
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Table 1: Physicochemical Properties of 2-Amino-4-chlorobenzo[d]thiazole

Property Value Source(s)

CAS Number 19952-47-7 [1]

Molecular Formula C₇H₅ClN₂S [1][2]

Molecular Weight 184.65 g/mol [1]

Appearance

White to amber or cream-

colored crystalline

solid/powder

[1][2][3]

Melting Point 202 - 207 °C [2][4]

Boiling Point
344.3 °C (at 760 mmHg,

predicted)
[3]

Density 1.532 g/cm³ (predicted) [3]

Solubility

Insoluble in water; moderate

solubility in polar organic

solvents.

IUPAC Name
4-chloro-1,3-benzothiazol-2-

amine
[1]

Synthesis and Reaction Mechanisms
The primary and most established route for synthesizing 2-aminobenzothiazoles is through the

oxidative cyclization of the corresponding arylthiourea. This method, often referred to as the

Hugershoff synthesis, is adaptable for various substituted anilines.

Key Synthetic Pathway: From Arylthiourea
A common and scalable method involves the cyclization of 2-chlorophenylthiourea using an

oxidizing agent like sulfuryl chloride.[5] This approach is favored in industrial settings for its

efficiency and high yield.

Causality of Experimental Choices:
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Starting Material: 2-chlorophenylthiourea is chosen because the chlorine is already in the

desired position relative to the amine that will become part of the thiazole ring. This pre-

positioning simplifies the synthesis and avoids issues with regioselectivity.

Cyclizing Agent: Sulfuryl chloride (SO₂Cl₂) is an effective electrophilic chlorinating and

oxidizing agent. It facilitates the intramolecular cyclization by activating the sulfur atom of

the thiourea, which then undergoes electrophilic attack on the adjacent benzene ring to

form the thiazole ring.

Solvent System: A mixture of toluene and chlorobenzene provides a suitable reaction

medium with a boiling point high enough to drive the reaction to completion while being

relatively inert to the reagents.[5]

Base: Sodium carbonate is added to neutralize the HCl gas that is evolved during the

reaction, preventing side reactions and corrosion.[5]

Detailed Experimental Protocol: Synthesis from 2-
Chlorophenylthiourea[7]
This protocol is adapted from a documented industrial synthesis procedure.

Reaction Setup: To a stirred mixture of 186.5 parts of 2-chlorophenylthiourea, 500 parts of

toluene, 300 parts of chlorobenzene, and 11 parts of sodium carbonate, add 210 parts of

sulfuryl chloride. The addition should be controlled to maintain the reaction temperature

between 35-40 °C over approximately 2 hours.

Reaction Monitoring: The reaction is complete when the evolution of gas (HCl and SO₂)

ceases.

Work-up: Add 250 parts of water to the reaction mixture. Distill off the solvent mixture using

steam distillation.

Acidification & Filtration: Combine the remaining aqueous phase with 500 parts of 30%

hydrochloric acid. Heat the solution to approximately 90 °C and filter to remove any

undissolved impurities.
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Precipitation: Cool the filtrate to about 20 °C. The product, 2-amino-4-chlorobenzothiazole

hydrochloride, will crystallize. Precipitate the free amine by adding excess sodium hydroxide

solution until the pH reaches 8.5-9.0.

Isolation and Purification: Filter the precipitated product using suction filtration. Wash the

solid with water until neutral and then dry. This process yields approximately 170 parts

(92.4% theoretical yield) of 2-amino-4-chlorobenzothiazole with a melting point of 199-200

°C.[5]

Applications in Research and Drug Development
2-Amino-4-chlorobenzothiazole is rarely the final active pharmaceutical ingredient (API) but is a

highly valued "privileged" scaffold in medicinal chemistry.[6] Its rigid bicyclic structure and

reactive amino group make it an ideal starting point for building more complex molecules with

specific biological targets.

Intermediate for Anticancer Agents
The benzothiazole nucleus is a core component of numerous compounds investigated for their

antitumor properties.[7] The 2-amino group provides a convenient chemical handle for

derivatization. For instance, it can be reacted with isothiocyanates to form thiourea derivatives,

a class of compounds that has been explored for activity against Mycobacterium tuberculosis

and various cancer cell lines.[8]

Workflow Example: Synthesis of a Thiourea Derivative The following workflow illustrates how

2-amino-4-chlorobenzothiazole is used as a precursor to synthesize novel thiourea

compounds with potential therapeutic activity.[8]
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Starting Materials

Reaction Conditions Product
2-Amino-4-chlorobenzothiazole

(CAS 19952-47-7)

Solvent: DMF
Base: Triethylamine (TEA)

Heat: 90-100°C

Reacts with

Butyl Isothiocyanate

1-Butyl-3-(4-chlorobenzo[d]thiazol-2-yl)thiourea
(Potential Bioactive Agent)

Forms

Click to download full resolution via product page

Caption: Synthetic workflow for a thiourea derivative from 2-amino-4-chlorobenzothiazole.

Precursor for Agrochemicals
Beyond pharmaceuticals, this compound is used to create pesticides and herbicides.[2] The

benzothiazole scaffold can be functionalized to target specific enzymes or receptors in pests,

offering a route to new crop protection agents.

Biological Activity and Toxicological Profile
While primarily used as a building block, 2-amino-4-chlorobenzothiazole itself exhibits some

biological activity.

Antiviral Activity: It has been reported to show in vivo antiviral effects against various

influenza A2 strains.[3][9]

Antimicrobial and Antifungal Potential: As a class, 2-aminobenzothiazoles are widely

investigated for antimicrobial properties. The specific activity of the 4-chloro isomer

contributes to this body of research.

Toxicological Information: The compound is classified as an irritant. Safety data indicates it

causes skin and serious eye irritation and may cause respiratory irritation.[1][4] As with many

aromatic amines, its toxicological properties have not been exhaustively investigated, and it
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should be handled with appropriate personal protective equipment (PPE) in a well-ventilated

area.[4]

Conclusion
2-Amino-4-chlorobenzo[d]thiazole is a cornerstone intermediate for chemical synthesis in the

pharmaceutical and agricultural industries. Its well-defined synthesis, versatile reactivity, and

the proven biological significance of its derivatives ensure its continued relevance. For

researchers and drug development professionals, understanding the chemistry and handling of

this compound provides access to a rich scaffold for creating novel, high-value molecules with

potential therapeutic and commercial applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590310?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

